An In-depth Technical Guide to the Chemical Structure and Spectroscopic Properties of N-nitroso-nintedanib
An In-depth Technical Guide to the Chemical Structure and Spectroscopic Properties of N-nitroso-nintedanib
For Researchers, Scientists, and Drug Development Professionals
Abstract
N-nitroso-nintedanib is a nitrosamine impurity of nintedanib, a multi-targeted tyrosine kinase inhibitor used in the treatment of idiopathic pulmonary fibrosis and certain cancers. The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. This technical guide provides a comprehensive overview of the chemical structure and expected spectroscopic properties of N-nitroso-nintedanib, specifically focusing on the major impurity, N-nitroso on the aniline nitrogen. This document also outlines a plausible synthetic route and characterization workflow, and details the signaling pathways of the parent compound, nintedanib, to provide a biological context.
Chemical Structure and Identification
The most prominently reported N-nitroso impurity of nintedanib is formed by the nitrosation of the secondary aniline nitrogen atom.
Table 1: Chemical Identification of N-nitroso-nintedanib
| Identifier | Value |
| IUPAC Name | Methyl (Z)-3-(((4-(N-methyl-2-(4-methylpiperazin-1-yl)acetamido)phenyl)(nitroso)amino)(phenyl)methylene)-2-oxoindoline-6-carboxylate[1][2][3] |
| Molecular Formula | C₃₁H₃₂N₆O₅[4] |
| Molecular Weight | 568.62 g/mol [4] |
| Canonical SMILES | CN1CCN(CC1)CC(=O)N(C)C2=CC=C(C=C2)N(/C(=C\3/C4=C(C=C(C=C4)C(=O)OC)NC3=O)/C5=CC=CC=C5)N=O[1][4] |
| InChI Key | ABIVFQLZFKBNAN-ZIADKAODSA-N[4] |
A less common potential impurity involves nitrosation at the indole nitrogen, which would have the IUPAC name: methyl (Z)-3-(((4-(N-methyl-2-(4-methylpiperazin-1-yl)acetamido)phenyl)amino)(phenyl)methylene)-1-nitroso-2-oxoindoline-6-carboxylate.[5][6] This guide focuses on the aniline N-nitroso derivative.
Expected Spectroscopic Properties
While specific, publicly available spectra for N-nitroso-nintedanib are limited, the expected spectroscopic properties can be inferred from the known characteristics of N-nitrosamines and the parent drug, nintedanib. Commercial suppliers of the reference standard state that a comprehensive data package including ¹H-NMR, Mass Spectrometry, HPLC, and IR is provided upon purchase.[7]
Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of N-nitroso-nintedanib is expected to be similar to that of nintedanib, with notable shifts for the protons near the site of nitrosation. The presence of the N-nitroso group introduces geometric isomerism (E/Z) due to restricted rotation around the N-N bond, which can lead to the doubling of some NMR signals.
Table 2: Predicted ¹H NMR Spectral Data for N-nitroso-nintedanib
| Proton Assignment | Expected Chemical Shift (δ, ppm) | Multiplicity | Notes |
| Aromatic Protons | 6.5 - 8.5 | m | Protons on the phenyl and indole rings. Shifts will be influenced by the electron-withdrawing nature of the nitroso group. Protons ortho to the N-nitroso group may show a downfield shift. |
| Methylene Protons (-CH₂-) | 2.5 - 4.0 | m | Protons of the piperazine ring and the methylene group adjacent to the amide carbonyl. |
| Methyl Protons (-CH₃) | 2.0 - 3.5 | s | N-methyl protons on the piperazine and acetamido groups. The N-methyl group adjacent to the nitroso-aniline will likely show a downfield shift compared to nintedanib. |
| Ester Methyl Protons (-OCH₃) | ~3.8 | s | Singlet for the methyl ester group. |
| Indole NH | 10.0 - 12.0 | br s | Broad singlet for the indole proton, similar to nintedanib. |
Infrared (IR) Spectroscopy
The IR spectrum will be dominated by the vibrational modes of the parent nintedanib structure, with the addition of characteristic absorptions for the N-N=O group.
Table 3: Predicted IR Absorption Frequencies for N-nitroso-nintedanib
| Functional Group | Expected Absorption Range (cm⁻¹) | Intensity |
| N-H (Indole) | 3200 - 3400 | Medium, sharp |
| C-H (Aromatic) | 3000 - 3100 | Medium |
| C-H (Aliphatic) | 2850 - 3000 | Medium |
| C=O (Ester) | 1710 - 1730 | Strong |
| C=O (Amide) | 1650 - 1680 | Strong |
| C=O (Indole) | 1630 - 1660 | Strong |
| C=C (Aromatic) | 1450 - 1600 | Medium to weak |
| N=O Stretch | 1430 - 1500 | Strong |
| N-N Stretch | 1000 - 1150 | Medium to strong |
The N=O stretching vibration is a key diagnostic peak for N-nitrosamines and typically appears as a strong band in the 1430-1500 cm⁻¹ region.[8]
Mass Spectrometry (MS)
Mass spectrometry is a crucial technique for the identification and quantification of nitrosamine impurities. High-resolution mass spectrometry (HRMS) is often employed for accurate mass determination.
Table 4: Predicted Mass Spectrometry Data for N-nitroso-nintedanib
| Ion | Expected m/z | Notes |
| [M+H]⁺ | 569.2507 | The protonated molecular ion. |
| [M-NO]⁺ | 539.2558 | A characteristic fragmentation pattern for nitrosamines is the loss of the nitroso group (a neutral loss of 30 Da).[2][3][7] |
| Other Fragments | - | Further fragmentation would likely involve cleavage of the piperazine ring and other functional groups, similar to the fragmentation pattern of nintedanib. |
Experimental Protocols
Synthesis of N-nitroso-nintedanib
A plausible laboratory synthesis of N-nitroso-nintedanib involves the direct nitrosation of nintedanib using a suitable nitrosating agent under acidic conditions.
Materials:
-
Nintedanib
-
Sodium nitrite (NaNO₂)
-
Hydrochloric acid (HCl) or another suitable acid
-
Dichloromethane (CH₂Cl₂) or other suitable organic solvent
-
Saturated sodium bicarbonate solution
-
Anhydrous sodium sulfate
-
Deionized water
Procedure:
-
Dissolve nintedanib in an appropriate organic solvent (e.g., dichloromethane) in a round-bottom flask.
-
Cool the solution to 0-5 °C in an ice bath.
-
Slowly add an aqueous solution of sodium nitrite.
-
While maintaining the temperature, add a dilute solution of hydrochloric acid dropwise with vigorous stirring. The reaction is typically carried out at a pH between 3 and 4.
-
Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).
-
Upon completion, transfer the reaction mixture to a separatory funnel and wash with deionized water, followed by a saturated sodium bicarbonate solution to neutralize any remaining acid.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
-
Purify the crude N-nitroso-nintedanib by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane).
References
- 1. semanticscholar.org [semanticscholar.org]
- 2. cdnsciencepub.com [cdnsciencepub.com]
- 3. researchgate.net [researchgate.net]
- 4. fda.gov [fda.gov]
- 5. pubs.acs.org [pubs.acs.org]
- 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
